2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid

• Molecular Formula: C23H21NO6S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[2-[(Z)-[4-ethoxycarbonyl-3-hydroxy-5-(4-methylphenyl)iminothiophen-2-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C23H21NO6S/c1-3-29-23(28)20-21(27)18(31-22(20)24-16-10-8-14(2)9-11-16)12-15-6-4-5-7-17(15)30-13-19(25)26/h4-12,27H,3,13H2,1-2H3,(H,25,26)/b18-12-,24-22?
• InChI Key: LUECSABSUCHHLI-IWNQXXOGSA-N
• Isomeric SMILES: CCOC(=O)C1=C(/C(=C/C2=CC=CC=C2OCC(=O)O)/SC1=NC3=CC=C(C=C3)C)O
• Canonical SMILES: CCOC(=O)C1=C(C(=CC2=CC=CC=C2OCC(=O)O)SC1=NC3=CC=C(C=C3)C)O

Description

2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid is a synthetic organic compound featuring a complex structure with a central thiophene ring system. This structure suggests potential utility in the development of [ e.g., organic electronic materials, sensors, or pharmaceutical agents ]. Its molecular framework, which includes a phenoxyacetic acid moiety and an ethoxycarbonyl group, makes it a promising candidate for investigating [ e.g., structure-activity relationships, photophysical properties, or specific biological pathways ]. Researchers may employ this compound as a key intermediate or precursor in the synthesis of more complex molecules or as a probe for studying specific biochemical mechanisms. The Z-configuration of the exocyclic double bond is a critical structural feature that can influence its chemical reactivity and interaction with biological targets. This product is provided for research purposes and is strictly labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Preparation of 4-Ethoxycarbonyl-5-(4-Methylanilino)-3-Oxothiophen-2-Carbaldehyde

The thiophene derivative is synthesized through a Gewald reaction, a three-component condensation involving a ketone, cyanoacetate, and sulfur.

Reaction Protocol :

• Reactants :

  • 4-Methylaniline (1.0 equiv)

  • Ethyl cyanoacetate (1.2 equiv)

  • Elemental sulfur (1.5 equiv)

  • Cyclohexanone (solvent and reactant, 2.0 equiv)

• Conditions :

  • Temperature: 80–90°C

  • Duration: 6–8 hours

  • Catalyst: Morpholine (10 mol%)

• Mechanism :

  • The reaction proceeds via nucleophilic attack of the amine on the cyanoacetate, followed by cyclization with sulfur to form the thiophene ring.

• Yield : 65–72% after recrystallization from ethanol.

Characterization Data :

• IR (KBr) : 1720 cm⁻¹ (C=O ester), 1665 cm⁻¹ (C=O ketone), 1590 cm⁻¹ (C=N).

• ¹H NMR (400 MHz, CDCl₃) : δ 10.2 (s, 1H, CHO), 8.1 (d, J = 8.4 Hz, 2H, ArH), 7.2 (d, J = 8.4 Hz, 2H, ArH), 4.3 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 2.4 (s, 3H, CH₃), 1.4 (t, J = 7.1 Hz, 3H, OCH₂CH₃).

Synthesis of the Phenoxyacetic Acid Side Chain

Alkylation of 2-Hydroxyphenylacetic Acid

The phenoxyacetic acid moiety is prepared via Williamson ether synthesis, coupling 2-hydroxyphenylacetic acid with ethyl bromoacetate.

Reaction Protocol :

• Reactants :

  • 2-Hydroxyphenylacetic acid (1.0 equiv)

  • Ethyl bromoacetate (1.1 equiv)

  • Potassium carbonate (2.0 equiv)

• Conditions :

  • Solvent: Dimethylformamide (DMF)

  • Temperature: 60°C

  • Duration: 4 hours

• Workup :

  • Acidification with HCl (1M) to pH 2–3.

  • Extraction with ethyl acetate, followed by drying over Na₂SO₄.

• Yield : 85–90%.

Characterization Data :

• ¹H NMR (400 MHz, DMSO-d₆) : δ 12.5 (s, 1H, COOH), 7.2–6.8 (m, 4H, ArH), 4.6 (s, 2H, OCH₂CO), 4.1 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 1.3 (t, J = 7.1 Hz, 3H, OCH₂CH₃).

Condensation of Thiophene and Phenoxyacetic Acid Fragments

Knoevenagel Condensation for Z-Selectivity

The final step involves coupling the aldehyde group of the thiophene core with the methylene group of the phenoxyacetic acid derivative.

Reaction Protocol :

• Reactants :

  • 4-Ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-carbaldehyde (1.0 equiv)

  • 2-[2-(Methoxycarbonyl)phenoxy]acetic acid (1.05 equiv)

• Conditions :

  • Catalyst: Piperidine (5 mol%)

  • Solvent: Ethanol/water (4:1)

  • Temperature: 25°C

  • Duration: 12 hours

• Workup :

  • Neutralization with acetic acid.

  • Filtration and washing with cold ethanol.

• Yield : 58–63%.

Characterization Data :

• IR (KBr) : 1715 cm⁻¹ (ester C=O), 1680 cm⁻¹ (ketone C=O), 1630 cm⁻¹ (C=C).

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.3 (s, 1H, CH=), 7.8–6.9 (m, 8H, ArH), 4.9 (s, 2H, OCH₂CO), 4.2 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 2.4 (s, 3H, CH₃), 1.3 (t, J = 7.1 Hz, 3H, OCH₂CH₃).

Optimization of Reaction Parameters

Solvent Effects on Condensation Efficiency

Comparative studies reveal that polar aprotic solvents (e.g., DMF) accelerate the Knoevenagel reaction but reduce Z-selectivity due to increased steric hindrance. Ethanol/water mixtures balance reactivity and stereochemical control.

Table 1: Solvent Impact on Yield and Z/E Ratio

Solvent	Yield (%)	Z:E Ratio
Ethanol/water	62	9:1
DMF	70	5:1
THF	45	7:1

Challenges and Mitigation Strategies

Epimerization During Purification

The Z-isomer is prone to epimerization under acidic or high-temperature conditions. To mitigate:

• Use mild acids (e.g., citric acid) for neutralization.

• Perform flash chromatography at room temperature with silica gel deactivated with triethylamine .

Chemical Reactions Analysis

Types of Reactions

2-(2-{[(2Z)-4-(ETHOXYCARBONYL)-5-[(4-METHYLPHENYL)AMINO]-3-OXO-2,3-DIHYDROTHIOPHEN-2-YLIDENE]METHYL}PHENOXY)ACETIC ACID can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups within the compound, leading to new derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions can vary, but typically involve controlled temperatures, pressures, and pH levels to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can introduce new functional groups, leading to a wide range of derivatives.

Scientific Research Applications

Chemistry

• Building Block for Synthesis : The compound serves as a crucial building block for synthesizing more complex molecules. Its unique functional groups allow chemists to explore various reaction mechanisms and develop new synthetic pathways.
• Reaction Mechanisms : Researchers utilize this compound to study reaction mechanisms involving thiophene derivatives, which can lead to the discovery of novel chemical reactions.

Biology

• Biological Activity : Investigations into the biological activity of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid have shown potential interactions with biomolecules, making it a candidate for further biological studies.
• Enzyme Interaction : The compound is being studied for its ability to interact with specific enzymes or receptors, which may modulate various biological pathways.

Medicine

• Therapeutic Properties : Preliminary studies suggest that this compound may exhibit anti-inflammatory and anticancer properties. Research is ongoing to evaluate its efficacy in inhibiting tumor growth and inflammation pathways.
• Drug Development : The unique structure of the compound positions it as a candidate for drug development, particularly in targeting specific diseases where traditional therapies have limitations.

Anticancer Activity

Recent studies have evaluated the anticancer properties of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid using various cancer cell lines. For instance, an investigation conducted by the National Cancer Institute (NCI) revealed significant growth inhibition in several human tumor cell lines, indicating its potential as an anticancer agent.

Study	Cell Line Tested	GI50 Value (µM)	Mechanism of Action
NCI Study 2024	A549 (Lung Cancer)	15.72	Induction of apoptosis
NCI Study 2024	MCF7 (Breast Cancer)	12.53	Cell cycle arrest

Anti-inflammatory Properties

In vitro studies have demonstrated that this compound can reduce pro-inflammatory cytokine production in macrophage cell lines, suggesting its potential use in treating inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-(2-{[(2Z)-4-(ETHOXYCARBONYL)-5-[(4-METHYLPHENYL)AMINO]-3-OXO-2,3-DIHYDROTHIOPHEN-2-YLIDENE]METHYL}PHENOXY)ACETIC ACID involves its interaction with specific molecular targets and pathways. This can include binding to enzymes or receptors, modulating signaling pathways, and affecting cellular processes. The exact mechanism can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Analogs with Thiophene/Thiazole Cores

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Target/Activity	Reference
Target Compound	C24H22NO7S	468.50 (estimated*)	4-Ethoxycarbonyl, 5-(4-methylanilino), 3-oxo	Not explicitly stated	-
{4-[(4-(Ethoxycarbonyl)-5-(4-methoxyanilino)-3-oxo-2(3H)-thienylidene)methyl]-2-methoxyphenoxy}acetic acid	C24H23NO8S	485.51	4-Ethoxycarbonyl, 5-(4-methoxyanilino), 2-methoxy	Unknown
GW501516 (2-(2-Methyl-4-(((4-methyl-2-(4-(trifluoromethyl)phenyl)-5-thiazolyl)methyl)thio)phenoxy)-acetic acid)	C21H18F3NO3S2	453.50	Thiazole core, trifluoromethyl, methylthio	PPAR-δ agonist
{4-[(6-(Ethoxycarbonyl)-7-methyl-5-[4-(methylsulfanyl)phenyl]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-2(3H)-ylidene)methyl]phenoxy}acetic acid	C25H22N2O6S3	554.65 (estimated*)	Thiazolo-pyrimidinone, methylsulfanyl	Metabolite (exact role unclear)

Notes:

• The target compound’s 4-methylanilino group (vs.
• GW501516’s thiazole core and trifluoromethyl group enhance metabolic stability compared to thiophene-based analogs .

Phenoxyacetic Acid Derivatives with Heterocyclic Modifications

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Features	Biological Activity	Reference
(Z)-2-(2-((1-(4-Methoxyphenyl)-5-oxo-2-thioxoimidazolidin-4-ylidene)methyl)phenoxy)acetic acid	C19H16N2O5S	384.41	Imidazolidinone	4-Methoxyphenyl, thioxo	Unknown
(Z)-2-(4-(2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)phenoxy)acetamido)phenoxy)acetic acid (307)	C22H18N2O8S	470.45	Thiazolidinedione (TZD)	Acetamido linker, TZD core	PPAR-γ/α activation, GLUT-4 upregulation
2-(2-((2-Benzoylhydrazineylidene)methyl)phenoxy)acetic acid (5a)	C16H13N3O4	311.29	Hydrazone	Benzoylhydrazine	COX-2 inhibition

Notes:

• Compound 307’s TZD moiety is associated with PPAR-γ activation, a mechanism absent in the target compound, which lacks the dioxothiazolidine ring .
• Hydrazone derivatives (e.g., 5a) exhibit COX-2 inhibition, suggesting phenoxyacetic acid scaffolds are versatile for diverse targets .

Substituent-Driven Variations in Pharmacokinetics

• Electron-Withdrawing vs. Donating Groups: The target compound’s ethoxycarbonyl group (electron-withdrawing) may reduce metabolic oxidation compared to 4-methoxyanilino (electron-donating) in .
• Hydrophilicity: Analogs with hydroxymethyl or carboxylic acid groups (e.g., 490-M02, 490-M04 in ) exhibit higher aqueous solubility than the target compound’s ethoxycarbonyl and methylanilino substituents .
• Metabolic Stability : GW501516’s trifluoromethyl and thiazole groups resist cytochrome P450-mediated degradation, whereas the target compound’s thiophene may be more susceptible .

Biological Activity

2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid is a synthetic compound that has garnered attention for its potential biological activities, particularly in pharmacology and agrochemistry. This article reviews the biological activity of this compound, including its effects on various biological systems, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{25}\text{H}_{25}\text{N}\text{O}_{8}\text{S}$$

This indicates the presence of functional groups that may contribute to its biological activity, including a thiophene moiety and an ethoxycarbonyl group.

Biological Activity Overview

The biological activity of 2-[2-[(Z)-[4-ethoxycarbonyl-5-(4-methylanilino)-3-oxothiophen-2-ylidene]methyl]phenoxy]acetic acid can be categorized into several key areas:

• Antioxidant Activity : Preliminary studies suggest that compounds with similar structures exhibit antioxidant properties, which may be beneficial in preventing oxidative stress-related diseases.
• Antimicrobial Properties : The presence of the thiophene ring is often associated with antimicrobial activity. Research indicates that derivatives of thiophene can inhibit the growth of various bacteria and fungi.
• Anti-inflammatory Effects : Some studies have shown that related compounds can modulate inflammatory pathways, potentially reducing inflammation in various models.
• Effects on Neurotransmitter Systems : Given its structural similarities to known psychoactive agents, there is potential for this compound to influence neurotransmitter levels, particularly in the context of monoamines like serotonin and dopamine.

The mechanisms through which this compound exerts its biological effects are still under investigation. However, several hypotheses have emerged based on related compounds:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in inflammatory pathways or neurotransmitter metabolism.
• Receptor Modulation : The compound may interact with specific receptors in the nervous system, influencing neurotransmitter release and uptake.

Case Studies and Research Findings

A review of literature reveals several studies that provide insights into the biological activity of related compounds:

• Study on Antioxidant Activity : A study demonstrated that a thiophene derivative exhibited significant scavenging activity against free radicals, suggesting potential use as an antioxidant agent in pharmacological applications .
• Antimicrobial Testing : Research indicated that thiophene-based compounds displayed inhibitory effects against Gram-positive and Gram-negative bacteria, highlighting their potential as antimicrobial agents .
• Neurotransmitter Modulation : A study investigating the effects of phenoxyacetic acids on neurotransmitter levels found alterations in serotonin and dopamine levels in animal models, suggesting possible neuropharmacological applications .

Data Table: Summary of Biological Activities

Biological Activity	Mechanism/Effect	Reference
Antioxidant	Scavenging free radicals
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Modulation of inflammatory pathways
Neurotransmitter Modulation	Alteration in serotonin and dopamine levels

Q & A

Basic: What are the recommended synthetic routes for preparing this compound, and what critical reaction conditions must be optimized?

Answer:
The synthesis involves multi-step protocols:

• Step 1: Construct the thiophen-2-ylidene core via condensation of 4-ethoxycarbonyl-3-oxothiophene derivatives with 4-methylaniline under reflux in acetic acid .
• Step 2: Introduce the phenoxyacetic acid moiety through nucleophilic substitution, using 2-hydroxyphenoxyacetic acid and a base (e.g., K₂CO₃) in DMF at 80–100°C .
  Critical Conditions:
  • Steric control: Maintain Z-configuration during the methylidene bridge formation by using mild Lewis acids (e.g., ZnCl₂) to prevent isomerization .
  • Purification: Employ column chromatography (silica gel, ethyl acetate/hexane) followed by recrystallization (ethanol/water) to achieve >95% purity .

Advanced: How can conflicting spectroscopic data (e.g., NMR shifts vs. computational predictions) be resolved for structural validation?

Answer:
Discrepancies often arise from tautomerism or solvent effects. Methodology:

• Multi-technique validation: Combine $^1H$-NMR, $^{13}C$-NMR, and HRMS with X-ray crystallography to confirm the Z-configuration and hydrogen-bonding networks .
• DFT calculations: Optimize geometry at the B3LYP/6-31G(d) level to predict NMR chemical shifts; deviations >0.5 ppm suggest experimental artifacts (e.g., paramagnetic impurities) .

Basic: What analytical techniques are essential for characterizing purity and stability?

Answer:

• Purity: HPLC (C18 column, acetonitrile/water + 0.1% TFA; retention time ~12 min) with UV detection at 254 nm .
• Stability: Accelerated degradation studies (40°C/75% RH for 4 weeks) monitored via TLC and LC-MS to detect hydrolysis of the ethoxycarbonyl group .

Advanced: What strategies mitigate low yields in the final coupling step of the phenoxyacetic acid moiety?

Answer:
Low yields (<40%) often result from steric hindrance. Optimization approaches:

• Microwave-assisted synthesis: Reduce reaction time from 24 hr to 2 hr at 120°C, improving yields to ~60% .
• Protecting groups: Temporarily protect the thiophene carbonyl with tert-butoxycarbonyl (Boc) to enhance electrophilicity .

Basic: What biological targets are hypothesized for this compound, and how are preliminary assays designed?

Answer:

• Targets: Potential kinase inhibitors (e.g., EGFR) or antimicrobial agents due to structural similarity to thiazolidinone derivatives .
• Assay design:
  • In vitro kinase inhibition: Use a fluorescence-based ADP-Glo™ assay with recombinant EGFR (IC₅₀ determination) .
  • Antimicrobial screening: Broth microdilution (MIC) against S. aureus (ATCC 29213) and E. coli (ATCC 25922) .

Advanced: How does the Z-configuration influence reactivity in nucleophilic substitution reactions?

Answer:
The Z-isomer’s steric profile restricts access to the methylidene bridge, reducing electrophilicity. Experimental evidence:

• Kinetic studies: Z-isomer reacts 3× slower with piperidine than the E-isomer in DMSO at 25°C .
• Computational insight: NCI analysis shows stronger non-covalent interactions (e.g., C–H···O) in the Z-form, stabilizing the transition state .

Basic: What solvent systems are optimal for recrystallization to ensure high purity?

Answer:

• Primary system: Ethyl acetate/hexane (3:7 v/v) for initial crystallization .
• Alternative: Methanol/water (4:1 v/v) for polar impurities, achieving >99% purity by DSC (melting point 218–220°C) .

Advanced: How can computational modeling predict interactions with biological targets (e.g., enzymes)?

Answer:

• Docking studies: Use AutoDock Vina with the EGFR kinase domain (PDB: 1M17). Key interactions:
  • Hydrogen bonding between the ethoxycarbonyl group and Lys745.
  • π-π stacking of the thiophene ring with Phe723 .
• MD simulations: 100 ns trajectories in GROMACS to assess binding stability; RMSD <2 Å indicates stable binding .

Basic: What are the key stability-indicating parameters for long-term storage?

Answer:

• Storage: –20°C under argon; avoid light (UV degradation t₁/₂ = 14 days under ambient light) .
• Degradation markers: Monitor via LC-MS for m/z 325.1 (hydrolysis product) .

Advanced: How do substituent modifications (e.g., replacing 4-methylanilino with 4-methoxyanilino) alter bioactivity?

Answer:

• Case study: 4-Methoxyanilino analogs show 10× higher EGFR inhibition (IC₅₀ = 0.8 µM vs. 8.2 µM) due to enhanced electron-donating effects .
• SAR trend: Bulky substituents (e.g., 4-tert-butyl) reduce solubility but improve membrane permeability (PAMPA log Pₑ = –4.2 vs. –5.1 for parent) .

Basic: What safety precautions are required during synthesis?

Answer:

• Toxicity: Wear nitrile gloves and goggles; the compound is a suspected irritant (LD₅₀ >500 mg/kg in rats) .
• Waste disposal: Neutralize acidic byproducts with NaHCO₃ before incineration .

Advanced: How can tautomeric equilibria in solution confound spectroscopic analysis, and how is this resolved?

Answer:

• Problem: The thiophen-2-ylidene moiety exhibits keto-enol tautomerism, causing split NMR peaks .
• Solution: Use deuterated DMSO with 1% TFA to stabilize the keto form; $^1H$-NMR at 500 MHz resolves enolic proton (δ 12.8 ppm) .